Cas no 2229251-44-7 (2-methyl-4-(4-methylpyrimidin-5-yl)butanoic acid)

2-Methyl-4-(4-methylpyrimidin-5-yl)butanoic acid is a pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a butanoic acid backbone substituted with a methyl group at the 2-position and a 4-methylpyrimidin-5-yl moiety at the 4-position, offering versatility for further functionalization. The compound’s rigid pyrimidine ring enhances stability, while the carboxylic acid group provides reactivity for conjugation or salt formation. This makes it a valuable intermediate in synthesizing bioactive molecules, particularly in drug discovery targeting enzyme inhibition or receptor modulation. Its well-defined structure and purity ensure reproducibility in research applications.

2-methyl-4-(4-methylpyrimidin-5-yl)butanoic acid structure

2229251-44-7 structure

Product Name:2-methyl-4-(4-methylpyrimidin-5-yl)butanoic acid

CAS No:2229251-44-7

MF:C₁₀H₁₄N₂O₂

MW:194.230362415314

CID:5942305

PubChem ID:165611431

Update Time:2025-06-09

2-methyl-4-(4-methylpyrimidin-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-methyl-4-(4-methylpyrimidin-5-yl)butanoic acid
- EN300-1750929
- 2229251-44-7
- Inchi： 1S/C10H14N2O2/c1-7(10(13)14)3-4-9-5-11-6-12-8(9)2/h5-7H,3-4H2,1-2H3,(H,13,14)
- InChI Key： ILQNBIQAAABKJI-UHFFFAOYSA-N
- SMILES： OC(C(C)CCC1=CN=CN=C1C)=O

Computed Properties

Exact Mass: 194.105527694g/mol
Monoisotopic Mass: 194.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 63.1Å²

2-methyl-4-(4-methylpyrimidin-5-yl)butanoic acid Pricemore >>

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Enamine	EN300-1750929-0.05g	2-methyl-4-(4-methylpyrimidin-5-yl)butanoic acid	2229251-44-7	0.05g	$1308.0	2023-09-20
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Enamine	EN300-1750929-10.0g	2-methyl-4-(4-methylpyrimidin-5-yl)butanoic acid	2229251-44-7	10g	$6697.0	2023-06-03
Enamine	EN300-1750929-1g	2-methyl-4-(4-methylpyrimidin-5-yl)butanoic acid	2229251-44-7	1g	$1557.0	2023-09-20
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